4-[(4-Bromobenzyl)oxy]-3-ethoxy-5-(prop-2-en-1-yl)benzaldehyde

• IUPAC Name: 4-[(4-bromophenyl)methoxy]-3-ethoxy-5-prop-2-enylbenzaldehyde
• InChI: InChI=1S/C19H19BrO3/c1-3-5-16-10-15(12-21)11-18(22-4-2)19(16)23-13-14-6-8-17(20)9-7-14/h3,6-12H,1,4-5,13H2,2H3
• InChI Key: OQBQNXGVHACDGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC2=CC=C(C=C2)Br)CC=C)C=O
• Molecular Formula: C19H19BrO3
• Molecular Weight: 375.3 g/mol

Description

“4-[(4-Bromobenzyl)oxy]-3-ethoxy-5-(prop-2-en-1-yl)benzaldehyde” is an organic compound with the empirical formula C16H15BrO3. Its molecular weight is 335.19.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of various benzaldehyde derivatives, including those with similar structures to 4-[(4-Bromobenzyl)oxy]-3-ethoxy-5-(prop-2-en-1-yl)benzaldehyde, has been explored. These compounds have been characterized using techniques like NMR and FTIR spectroscopy, and single crystal X-ray diffraction analysis (Wang Yong-jian, 2010).

Spectral and Computational Analysis

• Spectral and computational analysis, including FT-IR, GC-MS, and NMR spectroscopy, have been conducted on similar benzaldehyde compounds. These studies provide insight into their favored conformations and molecular properties (R. Balachander & A. Manimekalai, 2017).

Oxidation Reactions

• Research has been conducted on the oxidation reactions involving benzaldehydes, focusing on how different oxidants can lead to the formation of various products, such as benzyl derivatives and benzaldehydes (S. Lai, C. J. Lepage, & Donald G. Lee, 2002).

Biological Evaluation

• Some derivatives of benzaldehydes have been synthesized and evaluated for antimicrobial activities. Studies like these highlight the potential biological applications of such compounds (V. M. Sherekar, K. P. Kakade, & N. S. Padole, 2021).

Non-Peptide Antagonists

• Benzaldehyde derivatives have been synthesized and tested for biological activities, particularly as non-peptide antagonists in various applications (H. Bi, 2015).

Regioselective Protection

• Studies have been conducted on the regioselective protection of hydroxyl groups in benzaldehyde derivatives, which is crucial for further chemical modifications (G. Plourde & R. R. Spaetzel, 2002).

Nonlinear Optical Properties

• Benzaldehyde compounds have been analyzed for their nonlinear optical properties, such as refractive indices and optical limiting, indicating their potential in optical applications (Hasanain A. Abdullmajed et al., 2021).

Safety and Hazards

This compound is classified as an eye irritant (Eye Irrit. 2) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is recommended to avoid eye contact and to use appropriate personal protective equipment when handling this compound.